Cas no 2172204-10-1 (3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2172204-10-1
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5943180
• PubChem ID: 165544179
• Update Time: 2025-05-22

3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• EN300-1510688
• 2172204-10-1
• 3-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid

• Inchi： 1S/C27H25ClN2O5/c1-2-18(14-25(31)32)29-26(33)16-11-17(28)13-19(12-16)30-27(34)35-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,18,24H,2,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： OFNJJROJHCYZQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(NC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid: A Comprehensive Overview

The compound with CAS No. 2172204-10-1, known as 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chlorophenyl moiety, and a pentanoic acid backbone. These structural elements contribute to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The presence of this group in the compound suggests its potential role in peptide-based drug delivery systems or as a protective agent in complex organic syntheses. Additionally, the chlorophenyl substituent introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability, making it a promising candidate for pharmacological applications.

The pentanoic acid backbone provides flexibility and hydrophilicity to the molecule, enhancing its solubility and stability in various solvents. This feature is particularly advantageous in drug design, where solubility is a critical factor for bioavailability. Recent research has also explored the use of such carboxylic acid-containing compounds in the development of biocompatible polymers and coatings, further expanding the potential applications of this compound.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The combination of its functional groups allows for efficient conjugation with other molecules, enabling the creation of larger, more complex structures with tailored properties. This capability has been leveraged in the synthesis of novel therapeutic agents and diagnostic tools, as highlighted in recent publications by leading research institutions.

In terms of synthesis, the compound can be prepared through a multi-step process involving Fmoc protection, nucleophilic aromatic substitution, and peptide coupling techniques. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible. The use of environmentally friendly reagents and catalysts has also been explored to align with green chemistry principles.

From an analytical standpoint, modern spectroscopic techniques such as NMR and MS have been employed to confirm the structure and purity of this compound. These methods provide valuable insights into its molecular conformation and stability under various conditions, which are crucial for its application in real-world scenarios.

Looking ahead, the versatility of this compound positions it as a key player in several emerging areas. Its potential applications include targeted drug delivery systems, where its structural features can be exploited to enhance specificity and reduce side effects. Furthermore, its role in the development of advanced materials such as stimuli-responsive polymers could revolutionize fields ranging from electronics to biomedical engineering.

In conclusion, 3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid represents a fascinating intersection of organic chemistry and materials science. With ongoing advancements in synthetic methodologies and analytical techniques, this compound is poised to make significant contributions to both academic research and industrial applications.